Cas no 1269827-18-0 ((S)-3-AMINO-3-(5-FLUORO-2-HYDROXYPHENYL)PROPANOIC ACID HCL)
(S)-3-AMINO-3-(5-FLUORO-2-HYDROXYPHENYL)PROPANOIC ACID HCL Chemical and Physical Properties
Names and Identifiers
-
- (S)-3-AMINO-3-(5-FLUORO-2-HYDROXYPHENYL)PROPANOICACIDHCL
- (S)-3-AMINO-3-(5-FLUORO-2-HYDROXYPHENYL)PROPANOIC ACID HCL
- AKOS006320867
- 1269827-18-0
- (βS)-β-Amino-5-fluoro-2-hydroxybenzenepropanoic acid
-
- Inchi: 1S/C9H10FNO3/c10-5-1-2-8(12)6(3-5)7(11)4-9(13)14/h1-3,7,12H,4,11H2,(H,13,14)/t7-/m0/s1
- InChI Key: LLPUMUAWJFTJCA-ZETCQYMHSA-N
- SMILES: FC1C=CC(=C(C=1)[C@H](CC(=O)O)N)O
Computed Properties
- Exact Mass: 199.06447134g/mol
- Monoisotopic Mass: 199.06447134g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.7
- Topological Polar Surface Area: 83.6Ų
Experimental Properties
- Density: 1.418±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 381.2±42.0 °C(Predicted)
- pka: 3.70±0.10(Predicted)
(S)-3-AMINO-3-(5-FLUORO-2-HYDROXYPHENYL)PROPANOIC ACID HCL Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1846976-1g |
(S)-3-Amino-3-(5-fluoro-2-hydroxyphenyl)propanoic acid |
1269827-18-0 | 98% | 1g |
¥13778.00 | 2024-08-09 |
(S)-3-AMINO-3-(5-FLUORO-2-HYDROXYPHENYL)PROPANOIC ACID HCL Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on (S)-3-AMINO-3-(5-FLUORO-2-HYDROXYPHENYL)PROPANOIC ACID HCL
Introduction to (S)-3-AMINO-3-(5-FLUORO-2-HYDROXYPHENYL)PROPANOIC ACID HCL (CAS No 1269827-18-0)
The compound (S)-3-AMINO-3-(5-FLUORO-2-HYDROXYPHENYL)PROPANOIC ACID HCL, identified by its CAS number 1269827-18-0, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The unique structural features of this molecule, particularly the presence of a chiral center and fluorinated aromatic ring, contribute to its distinct pharmacological properties.
In recent years, there has been a growing interest in the development of fluorinated compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The fluorine atom in the 5-FLUORO-2-HYDROXYPHENYL moiety of this compound plays a crucial role in modulating its pharmacokinetic and pharmacodynamic profiles. This feature has made it an attractive scaffold for designing novel therapeutic agents. The hydroxyl group on the aromatic ring further enhances the compound's solubility and bioavailability, which are critical factors for drug efficacy.
The synthesis of (S)-3-AMINO-3-(5-FLUORO-2-HYDROXYPHENYL)PROPANOIC ACID HCL involves a multi-step process that requires precise control over reaction conditions to ensure high enantiomeric purity. The chiral center at the amino group is particularly sensitive to environmental factors such as temperature and pH, which can influence the stereochemical outcome of the synthesis. Advanced techniques in asymmetric synthesis have been employed to achieve the desired enantiomeric excess, making this compound a valuable intermediate in the production of enantiomerically pure drugs.
One of the most compelling aspects of this compound is its potential application in the treatment of various diseases. Recent studies have demonstrated that derivatives of this molecule exhibit inhibitory activity against several enzymes and receptors involved in pathophysiological processes. For instance, research has shown that compounds with a similar structural motif can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings have opened up new avenues for developing anti-inflammatory therapies.
The role of fluorine in enhancing drug efficacy has been well-documented in the literature. The presence of a fluorine atom can increase the metabolic stability of a molecule by preventing unwanted hydrolysis or oxidation. Additionally, fluorine can improve binding interactions with biological targets by increasing lipophilicity and reducing polarizability. These properties make fluorinated compounds particularly suitable for drug development, as they can lead to improved pharmacokinetic profiles and increased therapeutic efficacy.
In clinical settings, the potential therapeutic applications of (S)-3-AMINO-3-(5-FLUORO-2-HYDROXYPHENYL)PROPANOIC ACID HCL are being explored through preclinical and clinical studies. Preliminary results from these studies suggest that this compound may have significant benefits in treating conditions such as cancer, inflammation, and neurodegenerative diseases. The ability to modulate key biological pathways makes it a promising candidate for developing novel therapeutic strategies.
The development of new drugs is a complex process that involves extensive testing to ensure safety and efficacy. The use of computational modeling and high-throughput screening techniques has accelerated the discovery and optimization of drug candidates like this one. By leveraging these technologies, researchers can rapidly identify promising compounds and refine their structures to improve their pharmacological properties. This approach has significantly reduced the time and cost associated with drug development.
The environmental impact of drug synthesis is also an important consideration in modern pharmaceutical research. Efforts are being made to develop more sustainable synthetic routes that minimize waste and reduce energy consumption. Green chemistry principles are being applied to optimize synthetic processes, ensuring that the production of compounds like (S)-3-AMINO-3-(5-FLUORO-2-HYDROXYPHENYL)PROPANOIC ACID HCL is both efficient and environmentally friendly.
In conclusion, (S)-3-amino-3-(5-fluoro-2-hydroxypyphenyl)propanoic acid hydrochloride (CAS No 1269827-18-0) is a versatile compound with significant potential in pharmaceutical applications. Its unique structural features and biological activities make it an attractive candidate for further research and development. As our understanding of its pharmacological properties continues to grow, new therapeutic possibilities will emerge, offering hope for improved treatments for various diseases.
1269827-18-0 ((S)-3-AMINO-3-(5-FLUORO-2-HYDROXYPHENYL)PROPANOIC ACID HCL) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)